Cas no 756413-36-2 (2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole)

2-(Pyrrolidin-3-yl)-1H-1,3-benzodiazole is a heterocyclic compound featuring a benzodiazole core fused with a pyrrolidine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and material science. The pyrrolidine ring enhances conformational flexibility, while the benzodiazole framework contributes to π-stacking interactions, useful in ligand design. Its dual functionality allows for further derivatization, enabling applications in drug discovery, particularly for targeting central nervous system (CNS) receptors or as a scaffold for kinase inhibitors. The compound's stability and synthetic versatility make it suitable for exploratory research in bioactive molecule development.

2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole structure

756413-36-2 structure

Product Name:2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole

CAS No:756413-36-2

MF:C₁₁H₁₃N₃

MW:187.241021871567

CID:5045563

Update Time:2025-06-07

2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 2-(pyrrolidin-3-yl)-1H-benzo[d]imidazole
- 2-pyrrolidin-3-yl-1H-benzimidazole
- 2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole
- Inchi： 1S/C11H13N3/c1-2-4-10-9(3-1)13-11(14-10)8-5-6-12-7-8/h1-4,8,12H,5-7H2,(H,13,14)
- InChI Key： OFQGVINTJUCLFL-UHFFFAOYSA-N
- SMILES： N1CCC(C2=NC3C=CC=CC=3N2)C1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 207
XLogP3: 1.3
Topological Polar Surface Area: 40.7

2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole Pricemore >>

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Enamine	EN300-904905-0.05g	2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole	756413-36-2	95.0%	0.05g	$162.0	2025-02-21
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Enamine	EN300-904905-0.5g	2-(pyrrolidin-3-yl)-1H-1,3-benzodiazole	756413-36-2	95.0%	0.5g	$546.0	2025-02-21
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